Cas no 850568-65-9 ((1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid)

(1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions for the synthesis of complex indole-based compounds. The tert-butoxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, while the methoxy substituent offers additional reactivity control. This compound is particularly valuable in pharmaceutical and agrochemical research, enabling the efficient construction of indole scaffolds with high functional group tolerance. Its boronic acid moiety ensures compatibility with diverse aryl and heteroaryl halides, making it a key intermediate in the development of bioactive molecules. The product is typically handled under inert conditions to preserve its reactivity.
(1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid structure
850568-65-9 structure
Product Name:(1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid
CAS No:850568-65-9
MF:C14H18BNO5
MW:291.107424259186
MDL:MFCD06659830
CID:719770
PubChem ID:22309457
Update Time:2025-06-14

(1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid
    • 1-Boc-6-Methoxyindole-2-Boronic Acid
    • [6-methoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]indol-2-yl]boronic acid
    • 1H-Indole-1-carboxylic acid, 2-borono-6-methoxy-, 1-(1,1-dimethylethyl) ester
    • 1-(1,1-Dimethylethyl) 2-borono-6-methoxy-1H-indole-1-carboxylate (ACI)
    • [1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl]boronic acid
    • [1-(tert-Butoxycarbonyl)-6-methoxy-2-indolyl]boronic acid
    • AKOS015836500
    • 1-(t-butoxycarbonyl)-6-methoxy-2-indolylboronic acid
    • SCHEMBL513258
    • AB26423
    • 1-(tert-butoxycarbonyl)-6-methoxy-1H-indol-2-ylboronic acid
    • 1-(tert-butoxycarbonyl)-6-methoxyindol-2-ylboronic acid
    • 1-Boc-6-methoxyindole-2-boronic acid, AldrichCPR
    • 6-Methoxy-1H-indole-2-boronic acid, N-BOC protected
    • DTXSID60624589
    • (1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronicacid
    • 1-TERT-BUTOXYCARBONYL-6-METHOXYINDOLE-2-BORONIC ACID
    • 850568-65-9
    • BS-25898
    • MFCD06659830
    • D97523
    • CS-0002249
    • ATIJYIUOXDCYTN-UHFFFAOYSA-N
    • MDL: MFCD06659830
    • Inchi: 1S/C14H18BNO5/c1-14(2,3)21-13(17)16-11-8-10(20-4)6-5-9(11)7-12(16)15(18)19/h5-8,18-19H,1-4H3
    • InChI Key: ATIJYIUOXDCYTN-UHFFFAOYSA-N
    • SMILES: O=C(N1C2C(=CC=C(C=2)OC)C=C1B(O)O)OC(C)(C)C

Computed Properties

  • Exact Mass: 291.12800
  • Monoisotopic Mass: 291.128
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.9A^2

Experimental Properties

  • Density: 1.19
  • Melting Point: 100-103
  • Boiling Point: 475.9°C at 760 mmHg
  • Flash Point: 241.6°C
  • Refractive Index: 1.535
  • PSA: 80.92000
  • LogP: 1.11290

(1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid Security Information

  • Hazard Statement: Irritant/Keep Cold
  • Hazardous Material Identification: Xi
  • Storage Condition:Keep cold

(1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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(1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ;  1 h, 0 °C → rt
1.2 Reagents: Lithium diisopropylamide ,  Triisopropyl borate Solvents: Tetrahydrofuran ;  2 h, 0 °C
Reference
Identification of potent ITK inhibitors through focused compound library design including structural information
Herdemann, Matthias; Heit, Isabelle; Bosch, Frank-Uwe; Quintini, Gianluca; Scheipers, Claudia; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(23), 6998-7003

(1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid Raw materials

(1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid Preparation Products

Additional information on (1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid

Comprehensive Overview of (1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid (CAS No. 850568-65-9)

(1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid (CAS No. 850568-65-9) is a highly specialized boronic acid derivative widely utilized in pharmaceutical research and organic synthesis. This compound belongs to the class of indole boronic acids, which are pivotal intermediates in the development of small-molecule inhibitors and bioconjugation reagents. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a methoxy-substituted indole, makes it invaluable for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry.

The growing demand for boronic acid-based compounds in drug discovery has placed 850568-65-9 at the forefront of research. Scientists frequently search for "Boc-protected indole boronic acid applications" or "how to use 6-methoxyindole boronic acid in coupling reactions," reflecting its relevance in peptide synthesis and cancer therapeutics. Recent studies highlight its role in designing kinase inhibitors, particularly for tyrosine kinase targets, which are critical in oncology and autoimmune disease research.

From a synthetic perspective, CAS 850568-65-9 offers exceptional stability under aqueous conditions, a trait highly sought after in biocompatible reactions. Researchers often inquire about "storage conditions for indole boronic acids" or "solubility of Boc-6-methoxyindole boronic acid," underscoring its practical handling requirements. The compound typically dissolves well in polar aprotic solvents like DMSO or THF, making it compatible with high-throughput screening platforms.

In the context of green chemistry, (1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid aligns with the industry's shift toward atom-efficient methodologies. Its use in palladium-catalyzed reactions minimizes waste generation compared to traditional halogenated intermediates. This eco-friendly profile has sparked queries like "sustainable alternatives to halogenated indoles" and "boronic acids in green synthesis," positioning it as a future-forward building block.

Quality control of 850568-65-9 remains a key discussion point, with analytical techniques such as HPLC purity testing and NMR characterization being essential for batch consistency. Laboratories frequently search for "certificate of analysis for indole boronic acids" or "spectral data for CAS 850568-65-9," emphasizing the need for rigorous standardization in preclinical development.

Looking ahead, the versatility of (1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid continues to inspire innovations in targeted drug delivery systems and proteolysis-targeting chimeras (PROTACs). As the scientific community explores "next-generation boronic acid therapeutics" and "indole derivatives in CNS drugs," this compound stands as a testament to the evolving landscape of precision medicine.

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